Cas no 857974-84-6 (2-chloro-N,4,6-trimethylaniline)

• Product Name: 2-chloro-N,4,6-trimethylaniline
• CAS No: 857974-84-6
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• CID: 5911754
• PubChem ID: 21161429
• Update Time: 2025-06-12

2-chloro-N,4,6-trimethylaniline Chemical and Physical Properties

Names and Identifiers

• EN300-6773423
• 857974-84-6
• 2-chloro-N,4,6-trimethylaniline

• Inchi： 1S/C9H12ClN/c1-6-4-7(2)9(11-3)8(10)5-6/h4-5,11H,1-3H3
• InChI Key： PMSBEUNUIFTYSR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=CC(C)=C1NC

Computed Properties

• Exact Mass: 169.0658271g/mol
• Monoisotopic Mass: 169.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives m-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes m-Xylenes

Additional information on 2-chloro-N,4,6-trimethylaniline

Research Brief on 2-Chloro-N,4,6-trimethylaniline (CAS: 857974-84-6) in Chemical and Biomedical Applications

2-Chloro-N,4,6-trimethylaniline (CAS: 857974-84-6) is a chlorinated aniline derivative that has garnered significant attention in recent chemical and biomedical research due to its versatile applications in pharmaceutical synthesis and material science. This compound, characterized by its chloro and methyl substituents on the aniline ring, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential as a building block for drug development, particularly in the design of kinase inhibitors and antimicrobial agents. The unique electronic and steric properties imparted by its substitution pattern make it a valuable scaffold for structure-activity relationship (SAR) studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2-chloro-N,4,6-trimethylaniline in the synthesis of novel EGFR tyrosine kinase inhibitors. The compound was utilized as a precursor to develop analogs with enhanced selectivity and potency against mutant EGFR variants, which are implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's ability to modulate the pharmacokinetic properties of the resulting inhibitors, particularly in improving metabolic stability and blood-brain barrier penetration. Molecular docking simulations further revealed that the chloro and methyl groups contributed to optimal binding interactions with the ATP-binding pocket of EGFR.

Another notable application of 2-chloro-N,4,6-trimethylaniline was reported in a 2024 ACS Applied Materials & Interfaces paper, where it was employed as a monomer for the fabrication of conductive polymers. The researchers demonstrated that the electron-withdrawing chloro group and electron-donating methyl groups facilitated tunable charge transport properties, making the resulting polymers suitable for biosensor applications. The study emphasized the compound's role in enhancing the sensitivity of electrochemical sensors for detecting biomarkers such as glucose and dopamine, with potential implications for point-of-care diagnostics.

From a toxicological perspective, recent assessments of 2-chloro-N,4,6-trimethylaniline have focused on its environmental and metabolic fate. A 2023 Environmental Science & Technology study evaluated its degradation pathways in aqueous systems, identifying hydroxyl radical-mediated oxidation as the primary mechanism. The findings underscored the need for advanced oxidation processes (AOPs) in wastewater treatment to mitigate potential ecotoxicological effects. Concurrently, in vitro metabolism studies using human liver microsomes revealed cytochrome P450-mediated dechlorination as a major metabolic route, with implications for drug-drug interaction assessments during pharmaceutical development.

The synthetic accessibility of 2-chloro-N,4,6-trimethylaniline has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a continuous-flow protocol for its preparation, achieving >90% yield with reduced energy consumption and waste generation compared to traditional batch methods. This innovation aligns with the pharmaceutical industry's growing emphasis on green chemistry principles and sustainable manufacturing practices.

In conclusion, 2-chloro-N,4,6-trimethylaniline (CAS: 857974-84-6) continues to demonstrate multifaceted utility in chemical and biomedical research. Its applications span from drug discovery to functional materials, supported by ongoing investigations into its molecular properties and biological activities. Future research directions may explore its potential in covalent inhibitor design and as a ligand for transition metal catalysts in asymmetric synthesis. The compound's versatility ensures its enduring relevance in addressing contemporary challenges in medicinal chemistry and materials science.